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Compound Name: 5-Bromo-2-ethoxyphenylboronic acid

Cat. No.: B1226876

Disclaimer: This document provides a comprehensive overview of the potential safety and hazard information for 5-
Bromo-2-ethoxyphenylboronic acid (CAS No. 352525-82-7). As of the date of this publication, a specific Safety Data
Sheet (SDS) for this compound is not readily available. The information herein is compiled and extrapolated from data
on structurally similar compounds, including positional isomers and other substituted phenylboronic acids. This guide
should be used for informational and precautionary purposes. It is imperative for all personnel handling this chemical to
conduct a thorough risk assessment and adhere to all established laboratory safety protocols.

Executive Summary

5-Bromo-2-ethoxyphenylboronic acid is a substituted phenylboronic acid utilized in scientific research and drug
development. While specific toxicological data for this compound is limited, analysis of structurally related chemicals
indicates that it should be handled as a substance that may cause skin irritation, serious eye irritation, and potential
respiratory irritation. This guide outlines the anticipated hazards, recommended safety precautions, and emergency
procedures to ensure the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification

Based on the hazard classifications of analogous compounds such as 4-Bromo-2-ethoxyphenylboronic acid and 5-
Bromo-2-fluoro-6-ethoxyphenylboronic acid, 5-Bromo-2-ethoxyphenylboronic acid is anticipated to be classified
under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows.[1][2]

i | Classification (Probable)

Hazard Class Hazard Category GHS Code
Skin Corrosion/Irritation 2 H315
Serious Eye Damage/Eye Irritation 2A H319

Specific Target Organ Toxicity — Single H335
Exposure (Respiratory)

GHS Label Elements (Probable)
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Element Description
Pictogram ngcontent-ng-cl1205671314="" class="ng-star-inserted">\
Signal Word Warning

H315: Causes skin irritation.[1] H319: Causes serious eye
Hazard Statements o . N
irritation.[1][2] H335: May cause respiratory irritation.[1][2]

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1][2] P264: Wash skin
thoroughly after handling.[1][2] P271: Use only outdoors or in
a well-ventilated area.[1][2] P280: Wear protective gloves/
eye protection/ face protection.[1][2] Response: P302 +
P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]
P304 + P340: IF INHALED: Remove person to fresh air and
keep comfortable for breathing.[1][2] P305 + P351 + P338: IF
IN EYES: Rinse cautiously with water for several minutes.
Precautionary Statements Remove contact lenses, if present and easy to do. Continue
rinsing.[1][2] P312: Call a POISON CENTER or doctor if you
feel unwell.[1][2] P332 + P313: If skin irritation occurs: Get
medical advice/attention.[1][2] P337 + P313: If eye irritation
persists: Get medical advice/attention.[1][2] P362 + P364:
Take off contaminated clothing and wash it before reuse.[1]
Storage: P403 + P233: Store in a well-ventilated place. Keep
container tightly closed.[1][2] P405: Store locked up.[1][2]
Disposal: P501: Dispose of contents/container to an

approved waste disposal plant.[1][2]

Experimental Protocols for Hazard Assessment

While specific experimental data for 5-Bromo-2-ethoxyphenylboronic acid is not available, the following are
summaries of standard methodologies used to determine the GHS classifications listed above. These protocols are
based on OECD (Organisation for Economic Co-operation and Development) guidelines.

Skin Irritation/Corrosion (Based on OECD Guideline 439)

« Objective: To determine the potential of a substance to cause skin irritation.

+ Methodology: An in vitro reconstructed human epidermis (RhE) model is used. The test chemical is applied topically
to the tissue surface. After a defined exposure period, the chemical is removed by rinsing. The viability of the cells is
then measured, typically using a colorimetric assay (e.g., MTT assay). A reduction in cell viability below a certain
threshold indicates that the substance is an irritant.

Serious Eye DamagelEye Irritation (Based on OECD Guideline 492)

« Objective: To determine the potential of a substance to cause serious eye damage or irritation.
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+ Methodology: Similar to the skin irritation test, this in vitro method uses a reconstructed human cornea-like
epithelium (RhCE) model. The test substance is applied to the epithelial surface. After the exposure period, cell
viability is quantitatively measured. The level of cell viability is then compared to that of negative controls to predict
the eye hazard potential.

Specific Target Organ Toxicity - Single Exposure (Respiratory
Irritation)

« Objective: To assess the potential for a substance to cause respiratory tract irritation upon a single exposure.

+ Methodology: Data for this endpoint is often derived from a combination of sources, including animal studies (e.g.,
OECD Guideline 403 for acute inhalation toxicity) and human experience. In animal studies, rodents are exposed to
the substance via inhalation, and clinical signs of respiratory irritation are observed. Histopathological examination of
the respiratory tract may also be performed.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Arisk assessment should always precede the handling of this chemical to determine the appropriate PPE.
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Personal Protective Equipment (PPE) Protocol

Engineering Controls
(Fume Hood)

Eye/Face Protection
(Safety Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat)

Respiratory Protection
(NIOSH-approved respirator if dust is generated)

First Aid Response Flowchart

Exposure Event

A A4

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.

Keep comfortable. Wash skin with soap and water. Remove contact lenses. Rinse mouth.
Seek medical attention if unwell. Seek medical attention if irritation persists. Seek immediate medical attention. Seek medical attention.

Click to download full resolution via product page

* Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-Bromo-2-ethoxyphenylboronic Acid: A Technical Guide to Safety and
Hazards]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1226876#5-
bromo-2-ethoxyphenylboronic-acid-safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hast

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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